Cas no 2137584-65-5 (5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine
• CAS No: 2137584-65-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6414877
• PubChem ID: 165848556
• Update Time: 2025-05-21

5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine
• EN300-1112475
• 2137584-65-5

• Inchi： 1S/C11H19N3/c1-8-4-3-5-10(6-8)14-9(2)11(12)7-13-14/h7-8,10H,3-6,12H2,1-2H3
• InChI Key： HYZNSZPXPATYJF-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)C1CCCC(C)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine

Comprehensive Overview of 5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine (CAS No. 2137584-65-5)

The compound 5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine, identified by its CAS number 2137584-65-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core and a methylcyclohexyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel compounds in drug discovery and crop protection.

In recent years, the search for heterocyclic compounds like 5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine has surged, driven by their versatility in medicinal chemistry. The pyrazole moiety, in particular, is known for its role in modulating biological activity, making it a hotspot for studies targeting enzyme inhibition and receptor binding. This compound’s amine functionality further enhances its reactivity, enabling derivatization for optimized properties. Such characteristics align with current trends in precision medicine and sustainable agriculture, where tailored molecules are critical.

The synthesis of CAS 2137584-65-5 involves multi-step organic reactions, often starting from readily available precursors like 3-methylcyclohexanone and hydrazine derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization have been explored to improve yield and purity. These methods resonate with the growing emphasis on green chemistry, as industries seek to minimize waste and energy consumption. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards.

From a commercial perspective, 5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine is often sourced for high-throughput screening libraries, reflecting its relevance in drug lead optimization. Its lipophilic nature and moderate molecular weight make it suitable for crossing biological barriers, a key consideration in central nervous system (CNS) drug development. Additionally, its potential as an intermediate in agrochemical formulations aligns with the push for next-generation pesticides with lower environmental impact.

Safety and regulatory aspects of CAS 2137584-65-5 are rigorously evaluated, with data sheets emphasizing proper handling under laboratory conditions. While not classified as hazardous, standard precautions for amine-containing compounds—such as glove use and ventilation—are recommended. This aligns with broader workplace safety trends, particularly in ISO-certified facilities where chemical hygiene is prioritized.

Future research directions for 5-methyl-1-(3-methylcyclohexyl)-1H-pyrazol-4-amine may explore its structure-activity relationships (SAR) in greater depth, leveraging computational tools like molecular docking. The rise of AI-driven drug design could accelerate its adoption in virtual screening campaigns. Furthermore, collaborations between academia and industry may unlock its utility in niche therapeutic areas, such as neurodegenerative diseases or plant pathogen resistance.

In summary, 2137584-65-5 represents a compelling case study in modern chemical innovation. Its dual applicability in life sciences and material optimization underscores the interdisciplinary nature of contemporary research. As demand for custom synthesis and functionalized heterocycles grows, this compound is poised to remain a focal point for scientific and industrial progress.